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Compound of Interest

Compound Name: L-cystine hydrochloride

Cat. No.: B1316091

An In-depth Technical Guide to L-Cysteine Hydrochloride and L-Cystine Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
identification, and applications of L-cysteine hydrochloride and L-cystine dihydrochloride. These
compounds, while related, have distinct structures and uses that are critical for professionals in
research and drug development to understand.

Distinguishing Between L-Cysteine and L-Cystine

L-cysteine is a sulfur-containing amino acid. L-cystine is formed by the oxidation of two L-
cysteine molecules, which join to form a disulfide bond. The hydrochloride salt forms of these
amino acids are often used in laboratory and industrial settings due to their increased stability
compared to the free amino acids. Specifically, L-cysteine is typically available as a
monohydrochloride (in both anhydrous and monohydrate forms), while L-cystine is commonly
supplied as a dihydrochloride.

L-Cysteine
Oxidation L-Cystine
2 x L-Cysteine
(Thiol group: -SH) " L-Cystine
T Reduction (Disulfide bond: -S-S-)
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Caption: Oxidation-Reduction Relationship between L-Cysteine and L-Cystine.

L-Cysteine Hydrochloride

L-cysteine hydrochloride is the salt form of L-cysteine, available as both an anhydrous and a
monohydrate version. It is widely used as a reducing agent and as a precursor in the food,
pharmaceutical, and cosmetic industries.[1]

Chemical Identification and Properties

The CAS numbers for the different forms of L-cysteine hydrochloride are crucial for accurate

identification.
. L-Cysteine Hydrochloride L-Cysteine Hydrochloride
Identifier
(Anhydrous) (Monohydrate)

CAS Number 52-89-1[2][3][4] 7048-04-6[1][51[6][71[8]1[9]
C3H10CINOsS or

Molecular Formula C3HsCINO2S[3]
C3H7NO2S-HCI-H20[5][8][9]

Molecular Weight 157.62 g/mol [3][4] 175.63 g/mol [8][10]

A summary of the key chemical and physical properties is presented below.
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Property Value
Appearance White crystalline powder
Melting Point ~175-180°C (with decomposition)[8][11]
- Soluble in water, acetic acid, and ammonia.[8] A
Solubility o )
1M solution in water is clear and colorless.[8][9]
pH 0.8 - 1.2 (for a 100 g/L aqueous solution)[8][10]
More stable in acidic solutions.[12] In neutral or
- slightly alkaline solutions, it readily oxidizes in
Stability ) ] ) -
the air to form cystine.[12] It is also sensitive to
light and moisture.[5]
Specific Rotation [a] +5.5° to +7.5° (c=8, in 1-6 M HCI)[6][9]

Experimental Protocol: Preparation of a Reducing Agent
Solution

L-cysteine hydrochloride is frequently used to create anaerobic conditions in microbiology
media.
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Caption: Workflow for preparing a reducing solution for anaerobic media.
Methodology:

e Preparation: Work in an environment with minimized oxygen exposure if possible. Use water
that has been deoxygenated by boiling and then cooling under a stream of nitrogen or argon
gas.

 Dissolution: For a final concentration of 0.05% (w/v), weigh 0.5 g of L-cysteine hydrochloride
monohydrate and dissolve it in 1 L of deoxygenated water.
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e pH Adjustment: The resulting solution will be acidic.[8][10] Depending on the requirements of
the medium, the pH may need to be adjusted using an anaerobic solution of NaOH.

 Sterilization and Addition: The L-cysteine hydrochloride solution should be filter-sterilized and
added to the culture medium after the medium has been autoclaved and cooled.

L-Cystine Dihydrochloride

L-cystine dihydrochloride is the dihydrochloride salt of the amino acid dimer, L-cystine. Itis a
key component in cell culture media, serving as a source of L-cysteine for protein synthesis.
[13][14]

hemical Identificati I :

Identifier L-Cystine Dihydrochloride
CAS Number 30925-07-6[13][15][16]
Molecular Formula CeH12N204S2 - 2HCI[13][15]
Molecular Weight 313.22 g/mol [13][15][16]

Below is a summary of the key chemical and physical properties for L-cystine dihydrochloride.
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Property Value
White to pale yellow powder or crystalline
Appearance
substance.[13]
Sparingly soluble in water (0.112 mg/mL at 25°C
for free cystine).[14] Readily soluble in 2 M HCI
Solubility (50 mg/mL).[14] The dihydrochloride salt form
has enhanced solubility in aqueous solutions
with pH < 2.[14]
Recommended storage at 4°C or room
Storage
temperature.[13][16]
N Stable for at least 12 months after receipt under
Stability N
proper storage conditions.[13]
Specific Rotation [a] -164° to -174° (c=2, in 1 M HCI)[13]

Role in Cellular Processes

In cell culture, L-cystine is taken up by cells and subsequently reduced to L-cysteine, which is
then available for metabolic processes, including protein and glutathione synthesis. Glutathione
is a critical intracellular antioxidant.
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Caption: Cellular uptake and utilization of L-cystine in cell culture.

Experimental Protocol: Preparation of a Concentrated
Stock Solution for Cell Culture

Methodology:

o Preparation: To prepare a 50 mg/mL stock solution, weigh 500 mg of L-cystine
dihydrochloride.

o Dissolution: Add the powder to a sterile container and add approximately 8 mL of sterile 2 M
HCI.[14] Mix thoroughly. Gentle heating may be required to fully dissolve the compound.

¢ Final Volume: Once dissolved, adjust the final volume to 10 mL with sterile 2 M HCI.

o Storage: Store the stock solution at 4°C. This highly acidic stock must be diluted significantly
in the final culture medium to avoid drastic pH changes. It is crucial to verify the final pH of
the medium after the addition of the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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